3,4-dichloro-N-[4-(2-phenylethynyl)phenyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[4-(2-phenylethynyl)phenyl]benzamide
• InChI: InChI=1S/C21H13Cl2NO/c22-19-13-10-17(14-20(19)23)21(25)24-18-11-8-16(9-12-18)7-6-15-4-2-1-3-5-15/h1-5,8-14H,(H,24,25)
• InChI Key: NJSAJGYLWJUZIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H13Cl2NO
• Molecular Weight: 366.2 g/mol

Description

3,4-dichloro-N-[4-(2-phenylethynyl)phenyl]benzamide (DCNPB) is a synthetic compound that has been studied for its potential applications in medical and scientific research. It is a member of the benzamide family of compounds and is structurally related to other compounds such as 4-chloro-N-[4-(2-phenylethynyl)phenyl]benzamide (CNPB). DCNPB has a number of unique properties that make it attractive for use in research and laboratory experiments.

Scientific Research Applications

Synthesis and Biological Activity

• Anti-Tubercular Activity : Novel derivatives of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide were synthesized and showed promising anti-tubercular activity against Mycobacterium tuberculosis with IC50 values of less than 1 µg/mL. These compounds were also found to be non-cytotoxic to human cancer cell line HeLa, suggesting potential as anti-tubercular agents (Urja D. Nimbalkar et al., 2018).

Antipathogenic Activity

• Antimicrobial Properties : New thiourea derivatives containing 3,4-dichloro-phenyl and other substituents showed significant anti-pathogenic activity against bacterial strains, particularly Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest a potential for developing novel antimicrobial agents with antibiofilm properties (Carmen Limban et al., 2011).

Environmental Applications

• Herbicide Development : Compounds like N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide represent a class of benzamides with herbicidal activity on annual and perennial grasses, indicating potential agricultural utility for forage legumes, certain turf grasses, and cultivated crops (K. Viste et al., 1970).

Chemical Synthesis and Material Science

• Synthetic Methods : Studies on the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol highlight the utility of such compounds in creating materials with potential applications in various domains, including high-performance polymers (S. Hsiao et al., 2000).